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Compound of Interest

Compound Name: Enozertinib
CAS No.: 2489185-38-6
Cat. No.: B15623361
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A Targeted Approach to Overcoming Resistance in
Cancer

ORIC-114 is an investigational, orally bioavailable, irreversible small molecule inhibitor
designed to selectively target epidermal growth factor receptor (EGFR) and human epidermal
growth factor receptor 2 (HER2) with high potency against exon 20 insertion mutations.[1][2][3]
[41[5][6][7]1[8] These mutations are known oncogenic drivers, particularly in non-small cell lung
cancer (NSCLC), and are associated with a poor prognosis.[6] Furthermore, a significant
portion of patients with these mutations develop central nervous system (CNS) metastases.[6]
[9] ORIC-114 is engineered to be a brain-penetrant agent, addressing the critical unmet need
for therapies with meaningful systemic and intracranial antitumor activity.[2][3][4][5][6][71[8][10]
[11][12]

This technical guide provides a comprehensive overview of the pharmacological profile of
ORIC-114, detailing its mechanism of action, preclinical and clinical data, and the experimental
methodologies used in its evaluation.
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Quantitative Data Summary

The following tables summarize the key quantitative data demonstrating the potency,
selectivity, and pharmacokinetic properties of ORIC-114.

Table 1: In Vitro Cellular Potency of ORIC-114 in BalF3
Cells Expressing Various EGFR Mutations

EGFR Mutation Type Specific Mutation ORIC-114 EC50 (nM)
Exon 20 Insertions 769 ASV ~1-10
770_NPG ~1-10

773_NPH ~1-10

Atypical PACC dell9/ G796S ~1-10
L858R / L718V ~10-100

L858R / L718Q ~10-100

Atypical Other M277E ~1-10
A289V ~1-10

A289T ~1-10

L861Q ~10-100

Classical del19 ~1-10
L858R ~10-100

Wild-Type EGFR WT >1000

Data extracted from a heatmap of absolute EC50 values in Ba/F3 cells.[13]

Table 2: In Vivo Efficacy of ORIC-114 in NSCLC Patient-
Derived Xenograft (PDX) Models
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PDX Model (EGFR ORIC-114 Dose Tumor Growth

; s Response
Exon 20 Insertion) (mgl/kg, PO, QD) Inhibition (%)
Model 1 2 >100 (Regression) Complete Response
4 >100 (Regression) Complete Response
Model 2 2 >100 (Regression) Complete Response
4 >100 (Regression) Complete Response

Data is estimated from in vivo efficacy study graphs.[9][13] Tumor growth inhibition over 100%
indicates tumor regression. Complete Response (CR) was defined as a final tumor volume of
<30mms3.[13]

Parameter Value Species
Half-life (t%2) ~10-15 hours Human
Brain Penetration (Kp,uu) 0.5 Mouse
15 Dog

Human half-life data is from a Phase 1 dose-escalation trial.[14][7][8] Kp,uu represents the ratio

of unbound drug concentration in the brain to that in plasma.[13]

Mechanism of Action and Signaling Pathway

ORIC-114 is an irreversible inhibitor that covalently binds to the cysteine residue (C797) in the
ATP-binding site of EGFR and HER?2 kinases.[6] This action blocks the autophosphorylation
and subsequent activation of downstream signaling pathways crucial for cancer cell
proliferation and survival, including the PI3BK/AKT/mTOR and RAS/RAF/MEK/MAPK pathways.
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Caption: ORIC-114 inhibits mutant EGFR/HERZ2, blocking downstream signaling.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.
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Biochemical Kinase Assay

This assay quantifies the enzymatic activity of EGFR/HERZ2 and the inhibitory potency of ORIC-
114.

Prepare Reagents:
- Purified EGFR/HER2 enzyme .
~ Kinase substrate Incubate enzyme with
CATP ORIC-114 (or vehicle)

- ORIC-114 serial dilutions

Calculate IC50 value

Click to download full resolution via product page
Caption: Workflow for determining the IC50 of ORIC-114 in a biochemical assay.
Protocol:

o Reagent Preparation: Prepare serial dilutions of ORIC-114 in a suitable buffer. Prepare a
master mix containing the purified recombinant EGFR or HER2 enzyme and a specific
peptide substrate in a kinase reaction buffer.

e Incubation: Add the ORIC-114 dilutions or vehicle control to the wells of a microplate. Add
the enzyme/substrate master mix to each well and incubate for a defined period (e.g., 30
minutes) at room temperature to allow for compound binding.

e Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP to each well.

o Detection: After a set incubation time (e.g., 60 minutes), stop the reaction and measure the
amount of product formed. This can be done using various methods, such as luminescence-
based assays that quantify the amount of ADP produced (e.g., ADP-Glo™ Kinase Assay).
[15]

o Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the ORIC-114
concentration and fit the data to a dose-response curve to determine the IC50 value.[15]

Cell Viability Assay
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This assay measures the effect of ORIC-114 on the proliferation and viability of cancer cells
harboring specific EGFR or HER2 mutations.
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T
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Click to download full resolution via product page
Caption: Workflow for assessing the cellular potency of ORIC-114.
Protocol:

o Cell Seeding: Seed Ba/F3 cells stably expressing EGFR mutations or other relevant cancer
cell lines into 96-well plates and allow them to attach or stabilize overnight.

o Compound Treatment: Treat the cells with a range of concentrations of ORIC-114.
 Incubation: Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.[9][13]

 Viability Measurement: Assess cell viability using a luminescent-based assay such as
CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.[9]
[13]

o Data Analysis: Determine the EC50 values by plotting the luminescence signal against the
drug concentration.[13]

Patient-Derived Xenograft (PDX) Model for In Vivo
Efficacy

This model evaluates the antitumor activity of ORIC-114 in a setting that closely mimics human
tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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